Cas no 6577-66-8 (N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide)
6577-66-8 structure
Product Name:N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide
CAS No:6577-66-8
MF:C17H32N2O
MW:280.448784828186
CID:1701456
PubChem ID:883869
Update Time:2025-04-21
N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide
- 4-piperidinecarboxamide, N-cycloheptyl-1-(2-methylpropyl)-
- N-Cycloheptyl-1-isobutylpiperidine-4-carboxamide
- 4-(2-pentoxyprop-2-enyl)morpholine
- AB00110756-01
- 6577-66-8
- N-Cycloheptyl-1-(2-methylpropyl)piperidine-4-carboximidic acid
- AKOS005376004
- STK008317
- DTXSID00984290
-
- Inchi: 1S/C17H32N2O/c1-14(2)13-19-11-9-15(10-12-19)17(20)18-16-7-5-3-4-6-8-16/h14-16H,3-13H2,1-2H3,(H,18,20)
- InChI Key: XCMADILOXAPSGO-UHFFFAOYSA-N
- SMILES: O=C(C1CCN(CC(C)C)CC1)NC1CCCCCC1
Computed Properties
- Exact Mass: 280.25166
- Monoisotopic Mass: 280.251463648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
N-cycloheptyl-1-(2-methylpropyl)piperidine-4-carboxamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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